Cas no 22821-75-6 (3-(Methylsulfonyl)benzonitrile)
22821-75-6 structure
Product Name:3-(Methylsulfonyl)benzonitrile
CAS No:22821-75-6
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD04037969
CID:251125
PubChem ID:2761091
Update Time:2025-04-19
3-(Methylsulfonyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylsulfonyl)benzonitrile
- 3-Methylsulfonylbenzonitrile
- Benzonitrile,3-(methylsulfonyl)-
- 3-cyanophenyl methyl sulfone
- 3-methanesulfonylbenzonitrile
- 3-Methansulfonyl-benzonitril
- 3-Methylsulfon-benzoesaeure-nitril
- 3-Methylsulfon-benzonitril
- Benzonitrile, 3-(methylsulfonyl)-
- m-methylsulfonylbenzonitrile
- 3-Cyanophenyl methyl sulphone
- 3-(methylsulphonyl)benzonitrile
- Jsp004605
- VWPJXEYDYJQMBC-UHFFFAOYSA-N
- FCH917835
- 7781AD
- OR7994
- 3-(methylsulfonyl)benzenecarbonitrile
- SBB089805
- TRA0073317
- DTXSID10375539
- PS-6011
- SCHEMBL410063
- A816377
- XAA82175
- AKOS006227778
- MFCD04037969
- FT-0638254
- 22821-75-6
- AMY20231
- SY003353
- DB-046003
-
- MDL： MFCD04037969
- Inchi： 1S/C8H7NO2S/c1-12(10,11)8-4-2-3-7(5-8)6-9/h2-5H,1H3
- InChI Key： VWPJXEYDYJQMBC-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC=C(C#N)C=1)(=O)=O
Computed Properties
- Exact Mass: 181.02000
- Monoisotopic Mass: 181.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.3
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 103-104 ºC
- Boiling Point: 432.4±37.0 °C at 760 mmHg
- Flash Point: 182.5℃
- Refractive Index: 1.57
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 66.31000
- LogP: 2.04258
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-(Methylsulfonyl)benzonitrile Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Store at 4 ° C, -4 ° C is better
3-(Methylsulfonyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-(Methylsulfonyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009371-1g |
3-Methylsulfonylbenzonitrile |
22821-75-6 | 1g |
714CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 009371-500mg |
3-Methylsulfonylbenzonitrile |
22821-75-6 | 500mg |
405CNY | 2021-05-07 | ||
| Fluorochem | 023668-250mg |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 95% | 250mg |
￡15.00 | 2022-03-01 | |
| Fluorochem | 023668-1g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 95% | 1g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 023668-5g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 95% | 5g |
￡110.00 | 2022-03-01 | |
| Fluorochem | 023668-25g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 95% | 25g |
￡360.00 | 2022-03-01 | |
| Alichem | A019098206-1g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 97% | 1g |
$287.14 | 2023-09-02 | |
| Alichem | A019098206-10g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 97% | 10g |
$306.52 | 2023-09-02 | |
| Alichem | A019098206-25g |
3-(Methylsulfonyl)benzonitrile |
22821-75-6 | 97% | 25g |
$564.30 | 2023-09-02 | |
| Chemenu | CM154250-10g |
3-Methylsulfonylbenzonitrile |
22821-75-6 | 95+% | 10g |
$296 | 2021-06-17 |
3-(Methylsulfonyl)benzonitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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